Cas no 2228365-25-9 (3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2228365-25-9
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6367539
• PubChem ID: 165605682
• Update Time: 2025-08-05

3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole
• 2228365-25-9
• EN300-1676604

• Inchi： 1S/C6H12N4/c1-5-4-10(2)9-6(5)3-8-7/h4,8H,3,7H2,1-2H3
• InChI Key： MKWYFYRSIKKWAC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(CNN)=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.9Ų

Additional information on 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole

Introduction to 3-(Hydrazinylmethyl)-1,4-Dimethyl-1H-Pyrazole (CAS No. 2228365-25-9)

3-(Hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2228365-25-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole makes it a promising candidate for the development of new therapeutic agents.

The molecular structure of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole consists of a pyrazole ring with a hydrazinylmethyl substituent and two methyl groups. The presence of the hydrazinyl group is particularly noteworthy, as it can participate in various chemical reactions and interactions with biological targets. This structural feature has been shown to enhance the compound's ability to bind to specific receptors and enzymes, thereby modulating various biological processes.

Recent studies have explored the potential applications of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole in the treatment of various diseases. One notable area of research is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole has also shown promise in antiviral research. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes.

The anticancer potential of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole has also been investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The ability of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole have been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further understand the biological activities and mechanisms of action of 3-(hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole, ongoing research is focused on elucidating its interactions with specific molecular targets. Techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into the binding modes and affinities of this compound with relevant proteins.

In conclusion, 3-(Hydrazinylmethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 2228365-25-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.